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Compound of Interest

Compound Name: 6-Methoxyoxindole

Cat. No.: B1351081 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of 6-methoxyoxindole, drawing upon safety data for the compound and general best

practices for hazardous chemical waste management.

Chemical and Safety Data Summary
While a specific Safety Data Sheet (SDS) with detailed disposal instructions for 6-
methoxyoxindole is not always readily available, the existing data indicates that it should be

handled with care. The compound is known to cause skin, eye, and respiratory irritation[1]. Due

to the potential for environmental harm, it is imperative that 6-methoxyoxindole is not

disposed of down the drain or in regular solid waste.
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Property Value Reference

CAS Number 7699-19-6 [2][3]

Molecular Formula C₉H₉NO₂ [1][2][3]

Molecular Weight 163.17 g/mol [1]

Appearance Light yellow powder [2]

Hazards

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation

[1]

Storage Store at 0-8°C [2]

Experimental Protocol: Waste Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of 6-
methoxyoxindole waste, including the pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are

wearing appropriate PPE, including:

Safety goggles with side-shields

Chemical-resistant lab coat

Chemical-resistant gloves

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired 6-methoxyoxindole powder in its original container or a clearly

labeled, sealed waste container.

Contaminated consumables such as weighing paper, pipette tips, and gloves should be

collected in a dedicated, sealed plastic bag or container. This container must be clearly

labeled as "Hazardous Chemical Waste: 6-Methoxyoxindole"[4].
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Liquid Waste:

Collect solutions containing 6-methoxyoxindole in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

Do not mix this waste stream with other solvent or aqueous waste unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office[4]. The

container should be labeled with "Hazardous Chemical Waste: 6-Methoxyoxindole" and

the solvent used.

3. Decontamination of Labware:

Reusable Labware: Glassware and other reusable equipment should be decontaminated by

rinsing with a suitable solvent (e.g., the solvent used to dissolve the compound).

Rinsate Collection: The rinsate from the decontamination process must be collected and

disposed of as hazardous liquid waste in the designated container[4].

4. Final Disposal:

Contact EHS: Once your waste containers are full or your project is complete, contact your

institution's EHS office to arrange for the pickup and disposal of the hazardous waste[4].

Prohibited Disposal Methods: Do not attempt to dispose of 6-methoxyoxindole or its

contaminated materials through regular trash or down the sanitary sewer system[1][4].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 6-
methoxyoxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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